Ethyl 3-[3-(4-methylbenzoyl)phenyl]propanoate

• CAS No.: 87849-61-4
• Molecular Formula: C19H20O3
• Molecular Weight: 296.4 g/mol
• IUPAC Name: ethyl 3-[3-(4-methylbenzoyl)phenyl]propanoate
• InChI: InChI=1S/C19H20O3/c1-3-22-18(20)12-9-15-5-4-6-17(13-15)19(21)16-10-7-14(2)8-11-16/h4-8,10-11,13H,3,9,12H2,1-2H3
• InChI Key: NZXVRWJYOGTWQX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=CC(=CC=C1)C(=O)C2=CC=C(C=C2)C

Description

Ethyl 3-[3-(4-methylbenzoyl)phenyl]propanoate is a useful research compound. Its molecular formula is C19H20O3 and its molecular weight is 296.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 3-(4-toluoyl)cinnamate (Example 4) (3.0 g), in solution in ethyl acetate (90 mL) was shaken with hydrogen in the presence of Raney nickel catalyst until slightly more than 1 molar equivalent of hydrogen had been absorbed. After removal of the catalyst by filtration, the residue was dissolved in dichloro-methane (200 mL), barium manganate (14 g) was added and the mixture was stirred at 50° for 2 hours. The filtered solution was evaporated to leave pure ethyl 3-(3-(4-toluoyl)phenyl)propionate as a yellow oil. (A portion hydrolysed with dilute aqueous alcoholic sodium hydroxide gave the corresponding carboxylic acid, m.p. 137°-138.5°).